Cas no 1289387-97-8 (2-CHLORO-3-METHOXYMETHYL-PYRAZINE)

2-Chloro-3-methoxymethyl-pyrazine is a heterocyclic organic compound featuring a pyrazine core substituted with chlorine and methoxymethyl functional groups. This compound is primarily utilized as a key intermediate in the synthesis of flavor and fragrance ingredients, pharmaceuticals, and agrochemicals. Its reactive chloro and methoxymethyl groups enable versatile functionalization, making it valuable for constructing complex molecular architectures. The compound exhibits stability under standard handling conditions and is compatible with a range of synthetic transformations. Its precise structure allows for selective modifications, enhancing its utility in fine chemical applications. Proper storage under inert conditions is recommended to maintain its integrity.
2-CHLORO-3-METHOXYMETHYL-PYRAZINE structure
1289387-97-8 structure
Product Name:2-CHLORO-3-METHOXYMETHYL-PYRAZINE
CAS No:1289387-97-8
MF:C6H7ClN2O
MW:158.58558011055
MDL:MFCD18837167
CID:822141
Update Time:2025-11-02

2-CHLORO-3-METHOXYMETHYL-PYRAZINE Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-3-METHOXYMETHYL-PYRAZINE
    • 2-Chloro-3-(methoxymethyl)pyrazine
    • 2-Chloro-3-methoxymethylpyrazine
    • AB1009963
    • AK-52707
    • AM91601
    • KB-22159
    • MDL: MFCD18837167
    • Inchi: 1S/C6H7ClN2O/c1-10-4-5-6(7)9-3-2-8-5/h2-3H,4H2,1H3
    • InChI Key: JSCQJSFWVLOADO-UHFFFAOYSA-N
    • SMILES: ClC1C(COC)=NC=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.248
  • Boiling Point: 198 ºC
  • Flash Point: 74 ºC

2-CHLORO-3-METHOXYMETHYL-PYRAZINE Security Information

2-CHLORO-3-METHOXYMETHYL-PYRAZINE Pricemore >>

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Additional information on 2-CHLORO-3-METHOXYMETHYL-PYRAZINE

Comprehensive Guide to 2-CHLORO-3-METHOXYMETHYL-PYRAZINE (CAS No. 1289387-97-8): Properties, Applications, and Market Insights

2-CHLORO-3-METHOXYMETHYL-PYRAZINE (CAS No. 1289387-97-8) is a specialized pyrazine derivative that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique chloro and methoxymethyl functional groups, plays a pivotal role in the synthesis of various high-value intermediates. Its molecular structure and reactivity make it a versatile building block for researchers and manufacturers alike.

The growing demand for 2-CHLORO-3-METHOXYMETHYL-PYRAZINE is driven by its applications in flavor and fragrance industries, where it contributes to the creation of complex aromatic profiles. Additionally, its role in pharmaceutical research cannot be overstated, as it serves as a precursor for several bioactive molecules. The compound's CAS No. 1289387-97-8 is frequently searched in scientific databases, reflecting its importance in modern chemistry.

One of the key reasons behind the popularity of 2-CHLORO-3-METHOXYMETHYL-PYRAZINE is its compatibility with green chemistry principles. Researchers are increasingly focusing on sustainable synthesis methods, and this compound's efficient production pathways align well with these goals. The integration of AI-driven drug discovery tools has further amplified its relevance, as computational models often highlight its potential in novel drug formulations.

From a market perspective, the global demand for pyrazine derivatives like 2-CHLORO-3-METHOXYMETHYL-PYRAZINE is on the rise. Industries are investing heavily in R&D to explore new applications, particularly in agrochemicals and specialty chemicals. The compound's stability and reactivity make it a preferred choice for developing innovative solutions in these sectors.

For those seeking detailed technical specifications of 2-CHLORO-3-METHOXYMETHYL-PYRAZINE, it is essential to note its physical and chemical properties. The compound typically appears as a colorless to pale yellow liquid with a distinct odor. Its solubility in organic solvents and moderate boiling point facilitate its use in various synthetic processes. Safety data sheets (SDS) provide comprehensive guidelines for handling and storage, ensuring compliance with industry standards.

The synthesis of 2-CHLORO-3-METHOXYMETHYL-PYRAZINE involves multi-step reactions, often starting from readily available pyrazine precursors. Advanced catalytic methods have been developed to enhance yield and purity, addressing the needs of high-end applications. Researchers are also exploring biocatalytic routes to further improve sustainability.

In the context of flavor chemistry, 2-CHLORO-3-METHOXYMETHYL-PYRAZINE is valued for its ability to impart roasted and nutty notes. This has led to its incorporation in food products, beverages, and even plant-based meat alternatives, a rapidly growing market segment. The compound's low threshold for detection makes it highly effective even in minimal concentrations.

Looking ahead, the future of 2-CHLORO-3-METHOXYMETHYL-PYRAZINE appears promising, with ongoing studies exploring its potential in material science and electronic chemicals. As industries continue to innovate, this compound is likely to find new applications, further solidifying its position in the chemical landscape.

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